Cas no 2378507-14-1 (1,9-Diazaspiro[5.5]undecane, 1-methyl-, hydrochloride (1:2))
1,9-Diazaspiro[5.5]undecane, 1-methyl-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 1,9-Diazaspiro[5.5]undecane, 1-methyl-, hydrochloride (1:2)
-
- Inchi: 1S/C10H20N2.ClH/c1-12-9-3-2-4-10(12)5-7-11-8-6-10;/h11H,2-9H2,1H3;1H
- InChI Key: IMCWLIHBBNUYTA-UHFFFAOYSA-N
- SMILES: CN1CCCCC21CCNCC2.Cl
1,9-Diazaspiro[5.5]undecane, 1-methyl-, hydrochloride (1:2) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7465883-0.05g |
1-methyl-1,9-diazaspiro[5.5]undecane dihydrochloride |
2378507-14-1 | 95.0% | 0.05g |
$338.0 | 2025-03-11 | |
| Enamine | EN300-7465883-0.1g |
1-methyl-1,9-diazaspiro[5.5]undecane dihydrochloride |
2378507-14-1 | 95.0% | 0.1g |
$505.0 | 2025-03-11 | |
| Enamine | EN300-7465883-0.25g |
1-methyl-1,9-diazaspiro[5.5]undecane dihydrochloride |
2378507-14-1 | 95.0% | 0.25g |
$721.0 | 2025-03-11 | |
| Enamine | EN300-7465883-0.5g |
1-methyl-1,9-diazaspiro[5.5]undecane dihydrochloride |
2378507-14-1 | 95.0% | 0.5g |
$1136.0 | 2025-03-11 | |
| Enamine | EN300-7465883-1.0g |
1-methyl-1,9-diazaspiro[5.5]undecane dihydrochloride |
2378507-14-1 | 95.0% | 1.0g |
$1458.0 | 2025-03-11 | |
| Enamine | EN300-7465883-2.5g |
1-methyl-1,9-diazaspiro[5.5]undecane dihydrochloride |
2378507-14-1 | 95.0% | 2.5g |
$2856.0 | 2025-03-11 | |
| Enamine | EN300-7465883-5.0g |
1-methyl-1,9-diazaspiro[5.5]undecane dihydrochloride |
2378507-14-1 | 95.0% | 5.0g |
$4226.0 | 2025-03-11 | |
| Enamine | EN300-7465883-10.0g |
1-methyl-1,9-diazaspiro[5.5]undecane dihydrochloride |
2378507-14-1 | 95.0% | 10.0g |
$6266.0 | 2025-03-11 | |
| Aaron | AR0209IG-50mg |
1-methyl-1,9-diazaspiro[5.5]undecane;dihydrochloride |
2378507-14-1 | 95% | 50mg |
$490.00 | 2025-02-14 | |
| Aaron | AR0209IG-100mg |
1-methyl-1,9-diazaspiro[5.5]undecane;dihydrochloride |
2378507-14-1 | 95% | 100mg |
$720.00 | 2025-02-14 |
1,9-Diazaspiro[5.5]undecane, 1-methyl-, hydrochloride (1:2) Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 1,9-Diazaspiro[5.5]undecane, 1-methyl-, hydrochloride (1:2)
Comprehensive Overview of 1,9-Diazaspiro[5.5]undecane, 1-methyl-, hydrochloride (1:2) (CAS No. 2378507-14-1)
The compound 1,9-Diazaspiro[5.5]undecane, 1-methyl-, hydrochloride (1:2) (CAS No. 2378507-14-1) is a spirocyclic organic molecule featuring a unique structural framework. Its spirocyclic architecture and diazaspiro core make it a subject of significant interest in pharmaceutical and chemical research. The presence of a methyl group and hydrochloride salt further enhances its solubility and stability, making it suitable for various applications in drug discovery and material science.
Researchers are increasingly focusing on spirocyclic compounds due to their potential in modulating biological targets. The 1,9-Diazaspiro[5.5]undecane scaffold, in particular, has garnered attention for its ability to interact with enzymes and receptors, making it a promising candidate for the development of central nervous system (CNS) therapeutics. Its rigid three-dimensional structure offers advantages in achieving high selectivity and potency, which are critical in modern drug design.
The synthesis of 1,9-Diazaspiro[5.5]undecane, 1-methyl-, hydrochloride (1:2) involves multi-step organic reactions, often starting from readily available precursors. Key steps include cyclization and N-methylation, followed by salt formation to improve handling and storage. Recent advancements in green chemistry have also explored eco-friendly routes to produce such compounds, aligning with the growing demand for sustainable synthetic methods.
In the context of drug discovery, this compound has been investigated for its potential role in addressing neurodegenerative diseases and psychiatric disorders. Its spirocyclic motif is known to enhance blood-brain barrier penetration, a critical factor for CNS-active drugs. Additionally, its dual nitrogen atoms provide sites for further functionalization, enabling the creation of derivatives with tailored properties.
Beyond pharmaceuticals, 1,9-Diazaspiro[5.5]undecane, 1-methyl-, hydrochloride (1:2) has applications in catalysis and material science. Its basic nitrogen centers can act as ligands for metal complexes, facilitating catalytic processes. In materials, its rigid framework contributes to the development of high-performance polymers and coatings with improved thermal and mechanical properties.
The growing interest in spirocyclic compounds is reflected in the increasing number of publications and patents featuring 1,9-Diazaspiro[5.5]undecane derivatives. Researchers are also leveraging computational chemistry and AI-driven drug design to optimize its properties, addressing challenges such as bioavailability and toxicity. This interdisciplinary approach underscores the compound's versatility and potential for future innovations.
For those seeking detailed information on CAS No. 2378507-14-1, reliable sources include peer-reviewed journals, chemical databases, and supplier catalogs. The compound's unique structure and broad applicability make it a valuable addition to any research toolkit, whether for academic studies or industrial applications.
2378507-14-1 (1,9-Diazaspiro[5.5]undecane, 1-methyl-, hydrochloride (1:2)) Related Products
- 78014-16-1(1,3-Propanediamine,N1,N1-dimethyl-N3-(2,2,6,6-tetramethyl-4-piperidinyl)-)
- 1432679-85-0(1-methyl-1,8-diazaspiro[4.5]decane dihydrochloride)
- 99835-47-9(1,6-Hexanediamine, N,N'-bis(1,2,2,6,6-pentamethyl-4-piperidinyl)-)
- 120186-28-9(Piperidine,1-decyl-2,2,6,6-tetramethyl-, hydrochloride (1:1))
- 90075-87-9(4-Piperidinamine, 1,2,2,6,6-pentamethyl-N-octyl-)
- 3543-23-5(4'-Methyl-1,4'bipiperidinyl dihydrochloride)
- 90155-42-3(4-Piperidinamine, 1-hexadecyl-N,N,2,2,6,6-hexamethyl-)
- 32327-90-5(N,N,2,2,6,6-Hexamethyl-4-piperidinamine)
- 40327-96-6(1,2,2,6,6-Pentamethylpiperidin-4-amine)
- 900803-76-1(N,N,4-Trimethylpiperidin-4-amine)